Cas no 271-06-7 (Thieno[3,4-b]pyridine)
![Thieno[3,4-b]pyridine structure](https://www.kuujia.com/scimg/cas/271-06-7x500.png)
Thieno[3,4-b]pyridine structure
Product name:Thieno[3,4-b]pyridine
Thieno[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,4-b]pyridine
- thieno[3,4 b]pyridine
- DTXSID20548939
- SCHEMBL208405
- 271-06-7
-
- Inchi: InChI=1S/C7H5NS/c1-2-6-4-9-5-7(6)8-3-1/h1-5H
- InChI Key: FKNKKPFULFAZLX-UHFFFAOYSA-N
- SMILES: C1=CC2=CSC=C2N=C1
Computed Properties
- Exact Mass: 135.01435
- Monoisotopic Mass: 135.01427034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 1.7
Experimental Properties
- PSA: 12.89
Thieno[3,4-b]pyridine Related Literature
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
-
Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
271-06-7 (Thieno[3,4-b]pyridine) Related Products
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